molecular formula C7H10N2O2 B8505026 (2-Methyl-imidazol-1-yl)-acetic acid methyl ester

(2-Methyl-imidazol-1-yl)-acetic acid methyl ester

Cat. No.: B8505026
M. Wt: 154.17 g/mol
InChI Key: ZJFIVCQTGOPXBG-UHFFFAOYSA-N
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Description

(2-Methyl-imidazol-1-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H10N2O2

Molecular Weight

154.17 g/mol

IUPAC Name

methyl 2-(2-methylimidazol-1-yl)acetate

InChI

InChI=1S/C7H10N2O2/c1-6-8-3-4-9(6)5-7(10)11-2/h3-4H,5H2,1-2H3

InChI Key

ZJFIVCQTGOPXBG-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CN1CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 ml of bromo acetic acid methyl ester is dissolved in 30 ml DMF and 5.2 g of 2-methylimidazole and 11.2 g potassium carbonate are added. The reaction mixture is stirred at room temperature for several hours and then subjected to aqueous work up. After removal of the solvent the pure product is obtained by flash chromatography in 47 to 78% yield.
Quantity
4 mL
Type
reactant
Reaction Step One
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Quantity
30 mL
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solvent
Reaction Step One
Quantity
5.2 g
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reactant
Reaction Step Two
Quantity
11.2 g
Type
reactant
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